Cas no 522648-40-4 (Methyl 3-formyl-5-methyl-1H-indole-2-carboxylate)

• Product Name: Methyl 3-formyl-5-methyl-1H-indole-2-carboxylate
• CAS No: 522648-40-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 936669
• Update Time: 2023-08-03

Methyl 3-formyl-5-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS JY2082909
• 1H-INDOLE-2-CARBOXYLIC ACID,3-FORMYL-5-METHYL-,METHYL ESTER
• 1H-INDOLE-2-CARBOXYLIC ACID,3-FORMYL-5-METHYL-,MET
• Methyl 3-formyl-5-methyl-1H-indole-2-carboxylate

• Inchi： 1S/C12H11NO3/c1-7-3-4-10-8(5-7)9(6-14)11(13-10)12(15)16-2/h3-6,13H,1-2H3
• InChI Key： JNSVXMJLMJBREX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=O)C2C=C(C)C=CC=2N1)=O

Computed Properties

• Exact Mass: 217.074
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2